1-(Pyrazin-2-yl)cyclopentane-1-carbonitrile
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Description
1-(Pyrazin-2-yl)cyclopentane-1-carbonitrile is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.219. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Physicochemical Properties
Hydrophobicity Constants of Substituents in Pyrazine Rings : Pyrazine derivatives, including pyrazine-2-carbonitriles, are pivotal in synthesizing heterocyclic compounds with potential antifungal and antimycobacterial properties. A study by Kučerová-Chlupáčová et al. synthesized a library of pyrazine derivatives, determining their hydrophobicity both experimentally and computationally, which is crucial for estimating the physicochemical properties of new biologically active pyrazines (Kučerová-Chlupáčová et al., 2008).
Organic Synthesis
Metal-Free Iodine-Catalyzed Synthesis : Sun et al. developed a metal-free iodine-catalyzed synthesis process for fully substituted pyrazoles, including the formation of C-S and C-N bonds, showcasing the versatility of pyrazine derivatives in organic synthesis (Sun et al., 2015).
Cyclopentanone and Arylidenemalononitriles Reaction : Sofan et al. demonstrated the reaction between cyclopentanone and arylidenemalononitriles, leading to dihydro-4,6-indenedicarbonitriles, highlighting the role of cyclopentanone derivatives in synthesizing complex organic structures (Sofan et al., 1989).
Antiviral Activities
Synthesis and Antiviral Activities of Pyridopyrazolotriazines : Research by Attaby et al. involved the synthesis of pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives, which were evaluated for their antiviral activities, showcasing the potential pharmaceutical applications of pyrazine derivatives (Attaby et al., 2007).
Crystal Structure Analysis
Crystal Structures of Pyrazolylcycloalkane Ligands : Churchill et al. reported on the synthesis and crystal structure analysis of di(pyrazol-1-yl)cycloalkane ligands, providing insight into the structural aspects of pyrazine derivatives and their potential applications in material science (Churchill et al., 1999).
Properties
IUPAC Name |
1-pyrazin-2-ylcyclopentane-1-carbonitrile |
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InChI |
InChI=1S/C10H11N3/c11-8-10(3-1-2-4-10)9-7-12-5-6-13-9/h5-7H,1-4H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGBASFOENNEZTA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)C2=NC=CN=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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